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Compound of Interest

Compound Name: Triphenylarsine

Cat. No.: B046628 Get Quote

This guide provides essential safety information, troubleshooting advice, and disposal

procedures for researchers, scientists, and drug development professionals working with

triphenylarsine.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with triphenylarsine?

A1: Triphenylarsine is a highly toxic organoarsenic compound. The primary hazards are acute

toxicity if swallowed or inhaled.[1][2][3] It can also cause skin and eye irritation.[4] Chronic

exposure to organic arsenic compounds may lead to dermatitis, anemia, and leukocytopenia.

[2] Additionally, it is very toxic to aquatic life with long-lasting effects.[1][2]

Q2: What are the appropriate storage conditions for triphenylarsine?

A2: Triphenylarsine should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[4][5] It should be kept away from incompatible substances such as strong

oxidizing agents and strong acids.[5]

Q3: What should I do in case of accidental skin or eye contact?

A3: In case of skin contact, immediately wash the affected area with plenty of soap and water

and seek medical attention.[4][5] For eye contact, flush the eyes with plenty of water for at least

15 minutes, occasionally lifting the upper and lower eyelids, and get immediate medical aid.[4]
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Q4: How should I handle a small spill of triphenylarsine?

A4: For a small spill, you should wear appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat.[4] Carefully sweep up the solid material,

avoiding dust generation, and place it into a suitable, clean, dry, closed container for disposal.

[4] Ensure the area is well-ventilated.[4]

Q5: What is the proper method for disposing of triphenylarsine waste?

A5: Triphenylarsine waste is considered hazardous and must be disposed of in accordance

with federal, state, and local regulations.[4] It should be collected in a designated, labeled, and

sealed container. Do not mix it with other waste streams.[3] A potential laboratory-scale

deactivation method involves oxidation to the less toxic triphenylarsine oxide.
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Issue Possible Cause Recommended Action

Unexpected reaction

sluggishness or failure.

Decomposition of

triphenylarsine.

Ensure that the triphenylarsine

used is fresh and has been

stored properly under dry

conditions. Consider purifying

the reagent if its quality is

uncertain.

Incompatibility with reaction

solvent or other reagents.

Review the chemical

compatibility of triphenylarsine

with all components of your

reaction mixture.

Triphenylarsine is incompatible

with strong oxidizing agents

and strong acids.[5]

Difficulty in completely

removing triphenylarsine or its

oxide byproduct during product

purification.

Similar solubility profiles of the

product and the arsenic-

containing compounds.

Optimize your

chromatographic separation

method. Consider alternative

crystallization solvents to

selectively precipitate your

product.

Visible discoloration or change

in the appearance of

triphenylarsine solid.

Potential oxidation or

contamination.

Do not use the reagent if its

appearance has changed

significantly. Procure a fresh

batch of triphenylarsine.

Inconsistent results between

experimental runs.

Variability in the quality of

triphenylarsine.

Standardize the source and

batch of triphenylarsine for a

series of experiments.

Quantitative Data Summary
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Property Value Reference

Chemical Formula C₁₈H₁₅As [6]

Molar Mass 306.24 g/mol [6]

Melting Point 58-61 °C [6]

Boiling Point 373 °C [6]

Solubility in Water Insoluble [6]

Solubility in Organic Solvents
Soluble in ether, benzene;

slightly soluble in ethanol.
[6]

OSHA Permissible Exposure

Limit (PEL) for Organic Arsenic

Compounds (as As)

0.5 mg/m³ (8-hour TWA) [4][7]

Acute Toxicity (Oral LD50, Rat) 100 mg/kg [2]

Acute Toxicity (Inhalation

LC50, Rat)
0.5 mg/L/4h [2]

Experimental Protocols
Protocol 1: General Handling and Weighing of
Triphenylarsine

Preparation:

Work within a certified chemical fume hood.

Ensure that a calibrated analytical balance is placed inside the fume hood or in close

proximity.

Have designated and clearly labeled waste containers ready for contaminated

consumables.

Personal Protective Equipment (PPE):
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Wear a lab coat, chemical-resistant gloves (nitrile or neoprene), and chemical safety

goggles.[4][5]

Procedure:

Carefully open the triphenylarsine container.

Use a clean, dedicated spatula for transferring the solid.

To minimize dust generation, gently scoop the required amount onto a weighing paper or

into a tared container.[4]

Close the primary container tightly immediately after use.

Transfer the weighed triphenylarsine to your reaction vessel within the fume hood.

Decontamination:

Wipe the spatula and any contaminated surfaces with a suitable solvent (e.g., ethanol)

and dispose of the wipes in the designated hazardous waste container.

Wash hands thoroughly after handling.[4][5]

Protocol 2: Laboratory-Scale Deactivation of
Triphenylarsine Waste by Oxidation
Objective: To convert triphenylarsine to the less toxic triphenylarsine oxide.

Disclaimer: This protocol is based on a known chemical reaction and should be performed with

caution and appropriate risk assessment.

Materials:

Triphenylarsine waste (solid or in a compatible organic solvent).

30% Hydrogen peroxide (H₂O₂).

A suitable reaction vessel (e.g., round-bottom flask).
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Stir plate and stir bar.

Ice bath.

Procedure:

In a chemical fume hood, place the triphenylarsine waste into the reaction vessel. If it is

a solid, dissolve it in a minimal amount of a suitable solvent like ethanol.

Place the reaction vessel in an ice bath to control the reaction temperature, as the

oxidation can be exothermic.

While stirring, slowly and carefully add a slight excess of 30% hydrogen peroxide dropwise

to the triphenylarsine solution.

After the addition is complete, allow the reaction to stir at room temperature for several

hours to ensure complete conversion.

The resulting solution contains triphenylarsine oxide. This should still be collected as

hazardous waste, but the primary toxicant has been converted to a less hazardous form.

Waste Disposal:

The final reaction mixture should be transferred to a properly labeled hazardous waste

container for disposal according to institutional and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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